Cas no 12202-17-4 (Lead Sulfate Tribasic)

• Product Name: Lead Sulfate Tribasic
• CAS No: 12202-17-4
• MF: H₄O₅PbS
• MW: 323.293756484985
• CID: 48812
• Update Time: 2024-01-24

Lead Sulfate Tribasic Chemical and Physical Properties

Names and Identifiers

• Lead Sulfate Tribasic
• lead sulphate tribasic
• Tribasic Lead Sulphate
• Lead oxide sulfate (Pb4O3(SO4))
• tetralead trioxide sulfate
• Lead Oxide Sulfate Monohydrate
• LEAD TRIBASIC SULPHATE
• tetralead trioxide sulphate
• Tribasic lead sulfate(Pb4O3(SO4))
• Lead(2+) sulfate - oxo-L2-plumbane (1:3)
• Tribasicleadsulfate=Tetraleadtrioxidesulfate

• Inchi： 1S/H2O4S.H2O.Pb.2H/c1-5(2,3)4;;;;/h(H2,1,2,3,4);1H2;;;/p-2
• InChI Key： GXBATXDAPXFSTN-UHFFFAOYSA-L
• SMILES： [PbH2].S([O-])([O-])(=O)=O.O

Computed Properties

• Exact Mass: 453.90500
• Monoisotopic Mass: 975.843017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 64.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: White powder
• Density: 6.9
• Melting Point: 820℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: Stable, but may be light sensitive.
• PSA: 169.28000
• LogP: -0.82010
• Solubility: It is slightly soluble in water, ethanol, organic solvents and oils, and soluble in alkali, nitric acid, hot concentrated hydrochloric acid, ammonium acetate and sodium acetate solutions. It has no flammability and corrosiveness, is easy to absorb moisture, and will change color and decompose when exposed to sunlight in a wet state. Black lead sulfide is formed in the presence of sulfur. Crystal water is lost when the temperature is above 200 ℃. Sweet, hygroscopic and toxic!

Lead Sulfate Tribasic Security Information

• Hazardous Material transportation number：UN 2291
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23; R24; R25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal sulfates